Cas no 28932-22-1 (Dihydro-1,4,5,8-tetrahydroxyanthraquinone)

• Product Name: Dihydro-1,4,5,8-tetrahydroxyanthraquinone
• CAS No: 28932-22-1
• MF: C₁₄H₁₀O₆
• MW: 274.225604534149
• CID: 53398
• PubChem ID: 120100
• Update Time: 2024-02-28

Dihydro-1,4,5,8-tetrahydroxyanthraquinone Chemical and Physical Properties

Names and Identifiers

• Dihydro-1,4,5,8-tetrahydroxyanthraquinone
• 1,4,5,8-Tetrahydroxy-4a,9a-dihydroanthracene-9,10-dione
• Leuco-1,4,5,8-tetrahydroxyanthraquinone
• 2,3-DIHYDROXY-1,4,5,8-TETRAHYDROXYANTHRAQUINONE
• 2,3-DICHLORO-4-MORPHOLIN-4-YL-BENZALDEHYDE

• Inchi： 1S/C14H10O6/c15-5-1-2-6(16)10-9(5)13(19)11-7(17)3-4-8(18)12(11)14(10)20/h1-4,15-20H
• InChI Key： SEBRSBADPOBOMS-UHFFFAOYSA-N
• SMILES： C12C(O)=CC=C(O)C1=C(O)C1=C(O)C=CC(O)=C1C=2O

Computed Properties

• Exact Mass: 274.04800
• Monoisotopic Mass: 274.047738
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115
• XLogP3: 1.7

Experimental Properties

• Density: 1.773
• Boiling Point: 688.5°Cat760mmHg
• Flash Point: 384.1°C
• Refractive Index: 1.797
• PSA: 121.38000
• LogP: 2.22660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes